4-(2-Methylpiperidin-1-yl)naphthalene-1-carbonitrile

• CAS No.: 870889-66-0
• Molecular Formula: C17H18N2
• Molecular Weight: 250.34 g/mol
• IUPAC Name: 4-(2-methylpiperidin-1-yl)naphthalene-1-carbonitrile
• InChI: InChI=1S/C17H18N2/c1-13-6-4-5-11-19(13)17-10-9-14(12-18)15-7-2-3-8-16(15)17/h2-3,7-10,13H,4-6,11H2,1H3
• InChI Key: RDZBWRCZSVINPK-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCN1C2=CC=C(C3=CC=CC=C32)C#N

Description

4-(2-Methylpiperidin-1-yl)naphthalene-1-carbonitrile is a useful research compound. Its molecular formula is C17H18N2 and its molecular weight is 250.34 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

1-Cyano-4-fluoronaphthalene (100 mg, 0.58 mmol), 2-methylpiperidine (0.28 mL, 2.3 mmol) and DBU (0.01 mL, 59 μmol) were dissolved in pyridine (2 mL) and stirred at 60° C. for 3 days. The temperature was raised to 110° C. and the stirring was continued for 10 days. The reaction was worked up in the same way as for 198RL60. The crude compound was purified by preparative TLC followed by preparative HPLC to give the title compound (27.4 mg, 19%) as a colourless oil, which was stored under argon atmosphere.